Cas no 2089245-97-4 (rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo2.2.1heptane-2-carboxamide)

• Product Name: rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo2.2.1heptane-2-carboxamide
• CAS No: 2089245-97-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 4636207
• PubChem ID: 124504672
• Update Time: 2025-05-26

rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo2.2.1heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide
• rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo2.2.1heptane-2-carboxamide

• Inchi： 1S/C14H17NO2/c16-14(12-8-11-6-7-13(12)17-11)15-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2,(H,15,16)/t11-,12-,13+/m1/s1
• InChI Key： GKISAEGSBCVXMS-UPJWGTAASA-N
• SMILES： [C@]12([H])O[C@]([H])(CC1)C[C@H]2C(NCC1=CC=CC=C1)=O

Additional information on rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo2.2.1heptane-2-carboxamide

Professional Introduction to Rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide (CAS No. 2089245-97-4)

Rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique chemical structure and its CAS number 2089245-97-4, represents a fascinating example of the intricate molecular architecture that modern drug design often employs to achieve high specificity and efficacy.

The molecular framework of Rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide is characterized by its bicyclic structure, which includes a seven-membered oxygen-containing ring embedded within a larger bicyclic system. This particular configuration is not arbitrary; it has been meticulously designed to mimic the natural scaffolds found in biologically active molecules, thereby enhancing the compound's potential for interaction with biological targets.

The stereochemistry of this compound is particularly noteworthy. The notation (1R,2S,4S) indicates the absolute configuration at three key stereocenters, which are crucial for its biological activity. The precise stereochemical arrangement ensures that the compound can interact optimally with its intended biological targets, such as enzymes or receptors, while minimizing interactions with off-target sites. This level of stereochemical control is a hallmark of modern drug design and underscores the importance of understanding and manipulating molecular chirality in pharmaceutical development.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage complex molecular architectures to improve pharmacological properties such as binding affinity, selectivity, and metabolic stability. The bicyclic system in Rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide contributes to its favorable pharmacokinetic profile by reducing susceptibility to enzymatic degradation and enhancing solubility in biological fluids.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that molecules with similar structural motifs may exhibit inhibitory activity against a range of enzymes and receptors implicated in inflammatory and neurological disorders. For instance, studies have indicated that analogs of this compound may interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the inflammatory response.

The benzyl group at the N-position of the molecule plays a critical role in modulating its biological activity. This substituent not only contributes to the overall hydrophobicity of the compound but also influences its binding interactions with biological targets. The presence of a benzyl group is a common feature in many pharmacologically active molecules, as it can enhance binding affinity and metabolic stability.

Recent advances in computational chemistry have enabled researchers to predict and optimize the properties of complex molecules like Rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide with unprecedented accuracy. Molecular modeling techniques have been used to simulate interactions between this compound and various biological targets, providing valuable insights into its mechanism of action and potential therapeutic applications.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The construction of the bicyclic system requires multiple steps involving sophisticated reaction sequences and precise control over reaction conditions. The development of efficient synthetic routes has been crucial for producing sufficient quantities of this compound for both preclinical studies and potential clinical trials.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide are expected to play an increasingly important role in drug discovery and development. Their unique structural features and promising pharmacological properties make them attractive candidates for further investigation.

The future prospects for this compound are bright, with ongoing studies exploring its potential applications in various therapeutic areas. Researchers are particularly interested in its ability to modulate key biological pathways involved in inflammation, pain perception, and neurological function. As our understanding of these pathways continues to grow, compounds like Rac-(1R,2S,4S)-N-benzyl-7-oxabicyclo[2.2.1]heptane-2-carboxamide may offer novel solutions to some of the most challenging medical problems facing society today.